2-(4-ethoxyphenyl)-3-methyl-5,6,7,8-tetrahydroquinoxaline 1,4-dioxide

• IUPAC Name: 2-(4-ethoxyphenyl)-3-methyl-4-oxido-5,6,7,8-tetrahydroquinoxalin-1-ium 1-oxide
• InChI: InChI=1S/C17H20N2O3/c1-3-22-14-10-8-13(9-11-14)17-12(2)18(20)15-6-4-5-7-16(15)19(17)21/h8-11H,3-7H2,1-2H3
• InChI Key: GRYFLCQFLGUCAT-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C2=C(N(C3=C([N+]2=O)CCCC3)[O-])C
• Molecular Formula: C17H20N2O3
• Molecular Weight: 300.35 g/mol
• CAS RN: 433251-66-2

Description

Synthesis Analysis

The synthesis of quinoxaline derivatives often involves nucleophilic substitution reactions, cyclization, and functional group transformations. For instance, derivatives similar to 2-(4-ethoxyphenyl)-3-methyl-5,6,7,8-tetrahydroquinoxaline 1,4-dioxide have been synthesized by reacting in situ generated aryl tellurium intermediates with appropriate organic halides, leading to compounds with potential applications in organic electronics due to their interesting structural and electronic properties (Singh et al., 2001).

Molecular Structure Analysis

Molecular structure analysis of quinoxaline derivatives, including X-ray crystallography, reveals insights into their geometric configuration, bond lengths, and angles, significantly influencing their chemical reactivity and physical properties. For example, an X-ray structural analysis conducted on certain derivatives highlights the planar geometry of the quinoxaline ring system, indicating its aromatic character and the partial double-bond character of N-O bonds, which is crucial for understanding its reactivity and interaction with other molecules (Lin & Cong, 1987).

Chemical Reactions and Properties

Quinoxaline derivatives participate in various chemical reactions, including tautomerism, hydrolysis, and interactions with reagents like the Vilsmeier reagent, which can lead to structural modifications and the formation of new compounds with diverse properties. These reactions are essential for tailoring the chemical properties of these compounds for specific applications (Mamedov et al., 2014).

Physical Properties Analysis

The physical properties, such as melting points, solubility, and crystal structure, are determined by the molecular structure of quinoxaline derivatives. These properties are crucial for their application in material science and organic electronics. For instance, the synthesis and characterization of novel derivatives have focused on their nonlinear optical properties, indicating their potential in optical limiting applications (Ruanwas et al., 2010).

Chemical Properties Analysis

The chemical properties, including reactivity with various reagents, stability under different conditions, and tautomerism, are key factors in the application and synthesis of quinoxaline derivatives. Studies have demonstrated the synthesis of fluorinated derivatives, highlighting the influence of substituents on the quinoxaline nucleus on reactivity and potential applications (Kotovskaya et al., 1999).

Mechanism of Action

While the specific mechanism of action for “2-(4-ethoxyphenyl)-3-methyl-5,6,7,8-tetrahydroquinoxaline 1,4-dioxide” is not explicitly mentioned in the search results, quinoxaline derivatives in general have been found to exhibit a wide range of biological activities. They are used in the development of potent and selective anticancer drugs.

Future Directions

Quinoxaline-linked sulfonamide hybrids are capable of being established as lead compounds; modifications on quinoxaline sulfonamide derivatives may give rise to advanced therapeutic agents against a wide variety of diseases. This suggests that “2-(4-ethoxyphenyl)-3-methyl-5,6,7,8-tetrahydroquinoxaline 1,4-dioxide” and its derivatives could have potential applications in drug discovery and development.